Cas no 2680685-53-2 (benzyl N-2-chloro-5-(hydrazinecarbonyl)pyridin-4-yl-N-(propan-2-yl)carbamate)

• Product Name: benzyl N-2-chloro-5-(hydrazinecarbonyl)pyridin-4-yl-N-(propan-2-yl)carbamate
• CAS No: 2680685-53-2
• MF: C₁₇H₁₉ClN₄O₃
• MW: 362.810762643814
• CID: 5621579
• PubChem ID: 165939025
• Update Time: 2025-05-22

benzyl N-2-chloro-5-(hydrazinecarbonyl)pyridin-4-yl-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-chloro-5-(hydrazinecarbonyl)pyridin-4-yl]-N-(propan-2-yl)carbamate
• 2680685-53-2
• EN300-28300086
• benzyl N-2-chloro-5-(hydrazinecarbonyl)pyridin-4-yl-N-(propan-2-yl)carbamate

• Inchi： 1S/C17H19ClN4O3/c1-11(2)22(17(24)25-10-12-6-4-3-5-7-12)14-8-15(18)20-9-13(14)16(23)21-19/h3-9,11H,10,19H2,1-2H3,(H,21,23)
• InChI Key： ROJITUIGGZYQNM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(NN)=O)C=N1)N(C(=O)OCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 362.1145682g/mol
• Monoisotopic Mass: 362.1145682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97.6Ų

Additional information on benzyl N-2-chloro-5-(hydrazinecarbonyl)pyridin-4-yl-N-(propan-2-yl)carbamate

Research Briefing on Benzyl N-2-chloro-5-(hydrazinecarbonyl)pyridin-4-yl-N-(propan-2-yl)carbamate (CAS: 2680685-53-2)

In recent years, the compound benzyl N-2-chloro-5-(hydrazinecarbonyl)pyridin-4-yl-N-(propan-2-yl)carbamate (CAS: 2680685-53-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its unique pyridine and carbamate functional groups, has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules. Recent studies highlight its utility in the development of kinase inhibitors, particularly targeting cancer-related pathways. The hydrazinecarbonyl moiety is believed to contribute to its binding affinity and selectivity, making it a promising scaffold for further optimization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of benzyl N-2-chloro-5-(hydrazinecarbonyl)pyridin-4-yl-N-(propan-2-yl)carbamate via a multi-step reaction sequence, achieving high yield and purity. The researchers emphasized the compound's stability under physiological conditions, which is critical for its potential in vivo applications. Furthermore, structural analogs derived from this compound exhibited potent inhibitory activity against several cancer cell lines, with IC50 values in the nanomolar range.

In addition to its anticancer properties, preliminary data from a 2024 preprint suggests that this compound may also have applications in neurodegenerative diseases. The study reported its ability to modulate protein aggregation pathways, a hallmark of conditions such as Alzheimer's and Parkinson's diseases. However, further validation in animal models is required to confirm these findings.

Despite its promise, challenges remain in the clinical translation of benzyl N-2-chloro-5-(hydrazinecarbonyl)pyridin-4-yl-N-(propan-2-yl)carbamate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are underway to optimize this scaffold for therapeutic use.

In conclusion, benzyl N-2-chloro-5-(hydrazinecarbonyl)pyridin-4-yl-N-(propan-2-yl)carbamate represents a versatile and promising compound in medicinal chemistry. Its dual potential in oncology and neurology underscores the importance of continued research to unlock its full therapeutic potential. Future studies should focus on elucidating its mechanism of action and advancing it through preclinical development.